Cas no 4849-12-1 (3,6-Dichloro-2-methoxybenzyl alcohol)

• Product Name: 3,6-Dichloro-2-methoxybenzyl alcohol
• CAS No: 4849-12-1
• MF: C₈H₈Cl₂O₂
• MW: 207.05392074585
• MDL: MFCD17171517
• CID: 931968
• PubChem ID: 15767046
• Update Time: 2025-08-04

3,6-Dichloro-2-methoxybenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• (3,6-Dichloro-2-methoxyphenyl)methanol
• Benzenemethanol, 3,6-dichloro-2-methoxy-
• EN300-7402766
• MFCD17171517
• ALPTWNJSENXENZ-UHFFFAOYSA-N
• Z1269164572
• SCHEMBL11793769
• 4849-12-1
• 3,6-Dichloro-2-methoxybenzyl alcohol
• 2-methoxy-3,6-dichlorobenzyl alcohol
• BS-51565

• MDL： MFCD17171517
• Inchi： 1S/C8H8Cl2O2/c1-12-8-5(4-11)6(9)2-3-7(8)10/h2-3,11H,4H2,1H3
• InChI Key： ALPTWNJSENXENZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1CO)OC)Cl

Computed Properties

• Exact Mass: 205.9901349g/mol
• Monoisotopic Mass: 205.9901349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.369±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 70.5-71.5 ºC
• Solubility: Very slightly soluble (0.81 g/l) (25 º C),

Additional information on 3,6-Dichloro-2-methoxybenzyl alcohol

3,6-Dichloro-2-methoxybenzyl alcohol: A Comprehensive Overview

3,6-Dichloro-2-methoxybenzyl alcohol, also known by its CAS number CAS No. 4849-12-1, is a versatile organic compound with significant applications in various fields. This compound is characterized by its unique chemical structure, which includes a benzyl alcohol group and two chlorine atoms at the 3 and 6 positions of the benzene ring, along with a methoxy group at the 2 position. The combination of these functional groups imparts distinct chemical and physical properties to the molecule, making it a valuable compound in both academic research and industrial applications.

The synthesis of 3,6-Dichloro-2-methoxybenzyl alcohol typically involves multi-step organic reactions. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of catalytic systems and green solvents to minimize waste and improve yield. These innovations not only enhance the scalability of the synthesis process but also align with the growing demand for sustainable chemical manufacturing practices.

In terms of physical properties, 3,6-Dichloro-2-methoxybenzyl alcohol exhibits a melting point of approximately -5°C and a boiling point around 150°C under standard conditions. Its solubility in common solvents such as water and ethanol is moderate, which makes it suitable for various solution-based reactions. The compound's stability under different pH conditions has also been extensively studied, revealing its resistance to hydrolysis under neutral and mildly acidic conditions.

The chemical reactivity of 3,6-Dichloro-2-methoxybenzyl alcohol is influenced by the electron-withdrawing effects of the chlorine atoms and the electron-donating methoxy group. These effects create a dynamic interplay that affects the molecule's ability to participate in nucleophilic or electrophilic reactions. Recent studies have demonstrated its potential as a precursor in the synthesis of complex aromatic compounds, particularly in the pharmaceutical and agrochemical industries.

In the pharmaceutical sector, 3,6-Dichloro-2-methoxybenzyl alcohol has shown promise as an intermediate in drug development. Its ability to undergo various functional group transformations makes it an ideal candidate for constructing bioactive molecules. For example, researchers have utilized this compound to synthesize analogs with potential anti-inflammatory and anticancer properties. These findings highlight its importance in drug discovery pipelines.

Beyond pharmaceutical applications, 3,6-Dichloro-2-methoxybenzyl alcohol also finds utility in material science. Its unique structure allows it to serve as a building block for advanced materials such as polymers and nanoparticles. Recent research has explored its role in creating stimuli-responsive materials that can adapt to environmental changes, opening new avenues for applications in sensors and drug delivery systems.

The environmental impact of 3,6-Dichloro-2-methoxybenzyl alcohol has also been a topic of interest. Studies have assessed its biodegradability and toxicity levels under different conditions. Results indicate that while it is not inherently toxic at low concentrations, proper handling and disposal protocols are essential to minimize ecological risks.

In conclusion, 3,6-Dichloro-2-methoxybenzyl alcohol (CAS No. 4849-12-1) is a multifaceted compound with diverse applications across various industries. Its unique chemical properties and versatile reactivity make it an invaluable tool in both academic research and industrial processes. As ongoing research continues to uncover new potential uses for this compound, its significance in modern chemistry is expected to grow further.